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Compound of Interest

Compound Name: 2-Chlorobenzylamine

Cat. No.: B130927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-
Chlorobenzylamine (CAS No. 89-97-4), a key intermediate in various chemical syntheses.

The following sections detail its physical and chemical properties, toxicological profile, and

essential safety protocols, presented in a format tailored for laboratory and drug development

settings.

Core Safety and Property Data
2-Chlorobenzylamine is a combustible, colorless to light yellow liquid that is corrosive and

toxic.[1][2][3] It poses significant health risks, causing severe skin burns and eye damage upon

contact.[4] Inhalation, ingestion, or skin contact may lead to severe injury or even death, with

the potential for delayed effects.[1][2]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-Chlorobenzylamine are

summarized in the table below, providing critical data for handling and storage.
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Property Value Source

Molecular Formula C₇H₈ClN [1][4]

Molecular Weight 141.60 g/mol [1][4]

Appearance
Clear, colorless to pale yellow

liquid
[1][2][5][6]

Odor Slight amine odor [1][2][7]

Boiling Point
215 °C (lit.)103-104 °C at 11-

15 hPa
[1][2][4]

Melting Point
227-228 °C (Solvent: N,N-

dimethylformamide)
[1][3]

Flash Point
88 °C (190.4 - 195 °F) - closed

cup
[1][4]

Density 1.173 g/mL at 25 °C (lit.) [1][2]

Refractive Index n20/D 1.562 (lit.) [1]

Vapor Pressure 0.0772 mmHg at 25°C [1]

Solubility Somewhat soluble in water [1][2][3][7]

pKa 8.52 ± 0.10 (Predicted) [1]

Toxicological and Hazard Data
2-Chlorobenzylamine is classified as a hazardous substance, with the primary dangers being

its corrosivity and toxicity. The GHS/CLP classifications highlight its potential to cause severe

health effects.
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Hazard
Classification

Code Description Source

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[4][7]

Acute Toxicity, Oral

(Warning)
H302 Harmful if swallowed [7]

Acute Toxicity, Dermal

(Warning)
H312

Harmful in contact

with skin
[7]

Combustible Liquid H227 Combustible liquid

Experimental Protocols
While specific experimental reports for 2-Chlorobenzylamine are not detailed in standard

Safety Data Sheets, the hazard classifications are based on standardized testing protocols,

such as those established by the OECD (Organisation for Economic Co-operation and

Development).

General Protocol for Skin Corrosion/Irritation
Assessment (Based on OECD Guideline 431 & 439)
This provides a generalized workflow for determining the skin corrosion or irritation potential of

a chemical like 2-Chlorobenzylamine.

Test System Selection: In vitro methods using reconstructed human epidermis (RhE) models

are now preferred over in vivo animal testing.

Preparation of Test Chemical: The test chemical is prepared at the appropriate concentration

and vehicle, if necessary.

Application: A defined amount of the test chemical is applied topically to the surface of the

RhE tissue.
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Incubation: The treated tissue is incubated for a specific period (e.g., 3 minutes to 4 hours for

corrosion, 15 to 60 minutes for irritation).

Rinsing and Post-Incubation: The chemical is thoroughly rinsed from the tissue surface,

which is then transferred to fresh medium and incubated for a longer period (e.g., 24 to 42

hours) to allow for the expression of cytotoxic effects.

Viability Assessment: Cell viability is measured, typically using the MTT assay, which

quantifies the conversion of a yellow tetrazolium salt to a purple formazan product by

metabolically active cells.

Data Analysis: The cell viability of the treated tissue is compared to that of negative controls.

A chemical is identified as corrosive or an irritant if the tissue viability falls below certain

established thresholds.

Safety and Handling Workflows
Effective management of 2-Chlorobenzylamine in a research setting requires strict adherence

to safety protocols. The following diagrams illustrate key logical and experimental workflows.
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1. Identification

2. Hazard(s) Identification

7. Handling & Storage

8. Exposure Controls/Personal Protection

4. First-Aid Measures

5. Fire-Fighting Measures 6. Accidental Release Measures
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(2-Chlorobenzylamine, CAS 89-97-4)

Supplier Details

GHS Classification (H314)
Pictograms, Signal Word
Precautionary Statements

Precautions for Safe Handling
Conditions for Safe Storage

Incompatible Materials

Exposure Limits
Engineering Controls

Personal Protective Equipment (PPE)

Inhalation, Skin, Eye, Ingestion
Most Important Symptoms

Immediate Medical Attention

Suitable Extinguishing Media
Specific Hazards

Protective Equipment

Personal Precautions
Environmental Precautions
Containment & Cleaning Up
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Caption: Logical information flow within a Safety Data Sheet (SDS).
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Spill Occurs

Evacuate Personnel
Ensure Area is Well-Ventilated

Eliminate Ignition Sources
(No Smoking, Sparks, Flames)

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Suit)

Contain Spill with Inert Material
(Sand, Earth, Vermiculite)

Collect with Electrically Protected
Vacuum or by Wet-Brushing

Place in Suitable, Closed Container
for Disposal

Decontaminate Area & Equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chlorobenzylamine spill.
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Handling and Storage Recommendations
Proper handling and storage are paramount to ensure safety.

Handling: Always work in a well-ventilated area, such as a fume hood.[4][8] Wear appropriate

personal protective equipment, including chemical-resistant gloves, safety goggles with a

face shield, and a protective suit.[4] Avoid inhalation of vapor or mist and prevent contact

with skin and eyes.[4][9] Keep away from heat, sparks, and open flames, and take measures

to prevent the buildup of electrostatic charge.[4][8]

Storage: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[8]

[9] Keep containers tightly closed and consider storing under a nitrogen atmosphere as it is

air-sensitive.[1][8] Store away from incompatible materials such as acids, acid chlorides, acid

anhydrides, strong oxidizing agents, and carbon dioxide.[4][8]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[4][8] Seek immediate medical attention.[4][8]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water and seek immediate medical attention.[4]

Inhalation: Move the person into fresh air.[4] If not breathing, give artificial respiration.[4]

Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[4] Clean mouth with water and never give anything by

mouth to an unconscious person.[4][8] Seek immediate medical attention.[4][8]

Fire-Fighting: Use dry chemical, CO2, alcohol-resistant foam, or water spray.[7][8] Water mist

can be used to cool closed containers.[8] Firefighters must wear self-contained breathing

apparatus and full protective gear.[4][8] Hazardous decomposition products include nitrogen

oxides, carbon oxides, and hydrogen chloride gas.[4][8]
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Spills: Evacuate personnel and ensure adequate ventilation.[4] Remove all sources of

ignition.[4] Wear personal protective equipment.[4] Contain the spill with inert absorbent

material and collect it for disposal in a suitable, closed container.[4][8] Do not let the product

enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

